Cas no 3762-25-2 (Diethyl 4-methylbenzylphosphonate)

Diethyl 4-methylbenzylphosphonate Properties

Names and Identifiers

• (4-Methylbenzyl)-phosphonic acid diethyl ester
• 4-Methylbenzylphosphonic acid diethyl ester
• Diethyl 4-methylbenzylphosphonate
• Diethyl (4-Methylbenzyl)phosphonate
• 1-(diethoxyphosphorylmethyl)-4-methylbenzene
• (4-Methylbenzyl)phosphonic Acid Diethyl Ester
• Diethyl p-tolylmethylphosphonate [(4-Methylphenyl)methyl]phosphonic acid diethyl ester
• Diethyl p-tolylmethylphosphonate
• [(4-Methylphenyl)methyl]phosphonic acid diethyl ester
• QKGBKPZAXXBLJE-UHFFFAOYSA-N
• diethoxy[(4-methylphenyl)methyl]phosphino-1-one
• 1qw7
• SBB058459
• STL220386
• VZ31798
• DB02138
• DTXSID30191056
• diethyl 4-methylbenzylphosphonate
• SR-01000883730-1
• SY048619
• PHOSPHONIC ACID, P-((4-METHYLPHENYL)METHYL)-, DIETHYL ESTER
• FT-0604788
• 3762-25-2
• Q27093201
• SCHEMBL915242
• Diethyl(4-methylbenzyl)phosphonate
• Diethyl-4-methylbenzylphosphonate, 97%
• NS00030230
• Diethyl-4-methylbenzylphosphonate
• DIETHYL ((4-METHYLPHENYL)METHYL)PHOSPHONATE
• Diethyl (4-methylbenzyl)phosphonate
• CS-0187361
• Phosphonic acid, [(4-methylphenyl)methyl]-, diethyl ester
• SR-01000883730
• MFCD00041385
• UNII-KR7824QXJ2
• EINECS 223-180-4
• AKOS015842501
• D3336
• KR7824QXJ2
• D90178
• DB-049152
• diethyl (4-methylphenyl)methylphosphonate
• +Expand

• MDL： MFCD00041385
• InChIKey： QKGBKPZAXXBLJE-UHFFFAOYSA-N
• Inchi： 1S/C12H19O3P/c1-4-14-16(13,15-5-2)10-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
• SMILES： P(C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
• BRN： 2940626

Computed Properties

• Exact Mass: 242.10700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 242.107181
• Heavy Atom Count: 16
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 3.76110
• PSA: 45.34000
• Refractive Index: n20/D 1.497(lit.)
• Boiling Point: 160°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• Density: 1.07 g/mL at 25 °C(lit.)

Diethyl 4-methylbenzylphosphonate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38

Diethyl 4-methylbenzylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%